Cas no 863916-51-2 (3-(bromomethyl)but-3-en-1-ylbenzene)

• Product Name: 3-(bromomethyl)but-3-en-1-ylbenzene
• CAS No: 863916-51-2
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• CID: 4253151
• PubChem ID: 86068128
• Update Time: 2025-05-19

3-(bromomethyl)but-3-en-1-ylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [3-(bromomethyl)-3-butenyl]-
• 3-(bromomethyl)but-3-en-1-ylbenzene
• SCHEMBL16795814
• EN300-1863921
• 863916-51-2
• [3-(bromomethyl)but-3-en-1-yl]benzene

• Inchi： 1S/C11H13Br/c1-10(9-12)7-8-11-5-3-2-4-6-11/h2-6H,1,7-9H2
• InChI Key： LJWLTWPDPGBKDI-UHFFFAOYSA-N
• SMILES： BrCC(=C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.02006Da
• Monoisotopic Mass: 224.02006Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 3-(bromomethyl)but-3-en-1-ylbenzene

Chemical Profile of 3-(bromomethyl)but-3-en-1-ylbenzene (CAS No. 863916-51-2)

3-(bromomethyl)but-3-en-1-ylbenzene, identified by its Chemical Abstracts Service (CAS) number 863916-51-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic alkene derivative features a unique structural configuration that makes it a valuable intermediate in synthetic chemistry, particularly in the development of complex molecular architectures. The presence of both a bromomethyl group and an unsaturated alkenyl chain on a benzene ring imparts distinct reactivity, enabling diverse functionalization strategies that are highly relevant to modern drug discovery and material science.

The compound's molecular structure, consisting of a phenyl ring substituted with a (E)-but-3-en-1-yl group at the para position relative to the bromomethyl substituent, contributes to its versatility as a synthetic building block. The double bond in the butenyl moiety and the electrophilic nature of the bromomethyl group facilitate various chemical transformations, including nucleophilic additions, cross-coupling reactions, and ring-closing metathesis. These reactions are pivotal in constructing heterocyclic compounds, which are prevalent in biologically active molecules.

In recent years, 3-(bromomethyl)but-3-en-1-ylbenzene has garnered attention for its role in the synthesis of pharmacologically relevant scaffolds. For instance, researchers have leveraged its reactivity to develop novel analogs of antiviral and anticancer agents. The compound's ability to undergo regioselective modifications allows for the introduction of diverse functional groups, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties. This adaptability aligns with the growing emphasis on structure-based drug design, where precise control over molecular architecture is critical for optimizing therapeutic efficacy.

Advances in computational chemistry have further enhanced the utility of 3-(bromomethyl)but-3-en-1-ylbenzene as a starting material. Molecular modeling studies suggest that its conformational flexibility and electronic distribution make it an ideal candidate for designing ligands that interact with biological targets such as enzymes and receptors. By integrating experimental data with predictive algorithms, chemists can predictably engineer derivatives with enhanced binding affinity and selectivity. Such interdisciplinary approaches are reshaping the landscape of medicinal chemistry, driving the development of next-generation therapeutics.

The compound's significance extends beyond pharmaceutical applications into materials science. Its aromatic system and unsaturated side chains make it a candidate for polymer modifications, where it can contribute to improved material properties such as thermal stability and mechanical strength. Additionally, recent studies have explored its potential in organic electronics, where conjugated systems like this one are essential for charge transport in semiconducting materials. These emerging applications highlight the compound's broad utility across multiple scientific disciplines.

From a synthetic perspective, CAS No. 863916-51-2 stands out due to its accessibility and cost-effectiveness compared to more complex precursors. Its synthesis typically involves straightforward modifications of commercially available aromatic compounds, streamlining workflows in research laboratories. This ease of preparation has made it a staple reagent in many synthetic protocols, particularly those aimed at generating libraries of diverse compounds for high-throughput screening.

The safety profile of 3-(bromomethyl)but-3-en-1-ylbenzene is another critical consideration. While it is not classified as hazardous under standard laboratory conditions, appropriate handling procedures must be followed to mitigate any potential risks associated with organic solvents and reactive intermediates. Storage conditions should be optimized to prevent degradation, ensuring consistent performance in synthetic applications.

Looking ahead, the continued exploration of (E)-butenylbenzene derivatives promises to yield further insights into their mechanistic behavior and applications. Innovations in green chemistry may also influence how this compound is produced and utilized, emphasizing sustainable practices that minimize environmental impact. As research progresses, 863916-51-2 will likely remain a cornerstone molecule in both academic and industrial settings.